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Compound of Interest

Compound Name: Isobellendine

Cat. No.: B14903090 Get Quote

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals, providing available technical data on the natural alkaloid,

Isobellendine. The guide focuses on its core molecular properties and outlines general

scientific methodologies pertinent to its study, while also highlighting areas where scientific

literature is currently lacking.

Core Molecular Data
The fundamental physicochemical properties of Isobellendine are essential for its identification

and characterization in a laboratory setting. The table below summarizes the key molecular

data for this compound.

Property Data

Molecular Formula C₁₂H₁₅NO₂[1]

Molecular Weight 205.257 g/mol [1]

CAS Number 72362-45-9[1]

Experimental Protocols and Methodologies
Detailed, peer-reviewed experimental protocols specifically for the synthesis, extraction, or

quantitative analysis of Isobellendine are not readily available in the public scientific literature.

However, a general experimental workflow for the isolation and characterization of a novel
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natural product like Isobellendine can be proposed. This workflow represents a standard

logical progression from raw natural source to a purified, characterized compound.

Figure 1. A generalized experimental workflow for the isolation and characterization of natural products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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